Cas no 5435-28-9 (Benzenemethanol, 3,4,5-trimethoxy-2-nitro-)

• Product Name: Benzenemethanol, 3,4,5-trimethoxy-2-nitro-
• CAS No: 5435-28-9
• MF: C₁₀H₁₃NO₆
• MW: 243.213323354721
• CID: 386669
• PubChem ID: 227988
• Update Time: 2025-04-19

Benzenemethanol, 3,4,5-trimethoxy-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3,4,5-trimethoxy-2-nitro-
• (3,4,5-trimethoxy-2-nitrophenyl)methanol
• NSC-20283
• QUYJMJKAYOXDOT-UHFFFAOYSA-N
• 3,4,5-trimethoxy-2-nitrobenzyl alcohol
• NSC20283
• DTXSID50281140
• SCHEMBL8073542
• 5435-28-9

• Inchi： 1S/C10H13NO6/c1-15-7-4-6(5-12)8(11(13)14)10(17-3)9(7)16-2/h4,12H,5H2,1-3H3
• InChI Key： QUYJMJKAYOXDOT-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC(CO)=C1[N+](=O)[O-])OC)OC

Computed Properties

• Exact Mass: 243.07429
• Monoisotopic Mass: 243.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 93.7Ų

Experimental Properties

• Density: 1.299
• Boiling Point: 418.1°Cat760mmHg
• Flash Point: 206.7°C
• Refractive Index: 1.546
• PSA: 91.06
• LogP: 1.63610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers